Cas no 1805181-47-8 (2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid
• CAS No: 1805181-47-8
• MF: C₁₀H₆ClF₆NO₃
• MW: 337.602962970734
• CID: 4812336
• Update Time: 2025-06-30

2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

• Inchi： 1S/C10H6ClF6NO3/c11-3-5-4(1-8(19)20)6(21-10(15,16)17)2-7(18-5)9(12,13)14/h2H,1,3H2,(H,19,20)
• InChI Key： NTPSATSJUUTXJP-UHFFFAOYSA-N
• SMILES： ClCC1C(CC(=O)O)=C(C=C(C(F)(F)F)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 375
• XLogP3: 2.8
• Topological Polar Surface Area: 59.4

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid

2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid is a highly specialized organic compound with the CAS number 1805181-47-8. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a pyridine ring substituted with a trifluoromethoxy group, a trifluoromethyl group, and a chloromethyl group. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the substitution of functional groups. The trifluoromethoxy group (-OCF3) is an electron-withdrawing group that enhances the electrophilic character of the pyridine ring, making it more reactive towards nucleophilic attacks. Similarly, the trifluoromethyl group (-CF3) also acts as an electron-withdrawing group, further stabilizing the molecule and contributing to its chemical stability. The chloromethyl group (-CH2Cl) introduces a leaving group capability, which is essential in various substitution reactions.

Recent studies have highlighted the potential of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid in the field of medicinal chemistry. Researchers have explored its role as a building block for synthesizing bioactive compounds with potential therapeutic applications. For instance, its ability to undergo nucleophilic substitution reactions has been exploited to develop novel drug candidates targeting various disease states, including cancer and infectious diseases.

In addition to its role in drug discovery, this compound has also been investigated for its application in agrochemicals. The trifluoromethoxy and trifluoromethyl groups are known to confer resistance to microbial degradation, making this compound a promising candidate for developing environmentally stable pesticides and herbicides. Recent advancements in green chemistry have further emphasized the importance of such compounds in sustainable agricultural practices.

The synthesis of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions. The introduction of the trifluoromethoxy and trifluoromethyl groups requires precise control over reaction conditions to ensure high yields and purity. The final step involves the installation of the chloromethyl group, which is critical for subsequent functionalization reactions.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These studies have provided valuable insights into its molecular structure, stability, and reactivity. For example, ¹H NMR analysis has revealed distinct signals corresponding to the chloromethyl proton and the aromatic protons, while ¹³C NMR has confirmed the presence of fluorinated carbons from the trifluoromethoxy and trifluoromethyl groups.

One of the most recent breakthroughs involving this compound is its application in click chemistry. Click chemistry is a rapidly growing field that focuses on creating new molecules through highly efficient and selective reactions. The chloromethyl group in this compound enables it to participate in click reactions such as SNAr (Nucleophilic Aromatic Substitution), offering a versatile platform for constructing complex molecular architectures.

In terms of environmental impact, researchers have evaluated the biodegradation potential of 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid under simulated environmental conditions. Studies indicate that while the compound exhibits moderate persistence in aquatic environments due to its fluorinated substituents, it does not pose significant risks to aquatic life at environmentally relevant concentrations.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to enhance its scalability and reduce production costs. Efforts are also being made to explore its potential as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield significant advancements in this area.

In conclusion, 2-(Chloromethyl)-4-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-3-acetic acid stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent research advancements, position it as a key player in modern chemical research and development.